1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide

• IUPAC Name: 1-hydroxy-N-[(E)-pyridin-4-ylmethylideneamino]naphthalene-2-carboxamide
• InChI: InChI=1S/C17H13N3O2/c21-16-14-4-2-1-3-13(14)5-6-15(16)17(22)20-19-11-12-7-9-18-10-8-12/h1-11,21H,(H,20,22)/b19-11+
• InChI Key: FIDSVXQCWZIJHI-YBFXNURJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)NN=CC3=CC=NC=C3
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)N/N=C/C3=CC=NC=C3
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol

Description

1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide, also known as HYNIC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. HYNIC is a hydrazide derivative of 1-hydroxy-2-naphthoic acid and 4-pyridinecarboxaldehyde, which is synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of 1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide is not fully understood. However, it is believed that this compound acts as a chelating agent for radiometals, which allows for the formation of stable complexes. These complexes can then be used in diagnostic imaging to visualize specific tissues or organs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well documented. However, studies have shown that this compound is non-toxic and does not have any significant adverse effects on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide is its simple and efficient synthesis method. This compound is also non-toxic and has low cytotoxicity, making it suitable for use in diagnostic imaging. However, this compound has some limitations, such as its low water solubility, which can affect its bioavailability.

Future Directions

There are several future directions for the research and development of 1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide. One area of research is the development of new radiopharmaceuticals using this compound as a chelating agent. Another area of research is the modification of this compound to improve its water solubility and bioavailability. Additionally, the potential use of this compound in drug delivery systems is an area of interest for future research.

Synthesis Methods

The synthesis of 1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide involves the reaction of 1-hydroxy-2-naphthoic acid with 4-pyridinecarboxaldehyde in the presence of hydrazine hydrate. The reaction takes place under reflux conditions in ethanol and yields a yellow crystalline product. The product is then purified using recrystallization with acetonitrile to obtain pure this compound.

Scientific Research Applications

1-hydroxy-N'-(4-pyridinylmethylene)-2-naphthohydrazide has been extensively studied for its potential applications in various fields of scientific research. One of the main applications of this compound is in the field of radiopharmaceuticals. This compound can be used as a chelating agent for radiometals, such as technetium-99m, which is widely used in diagnostic imaging.